Cas no 62188-89-0 (7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)-)

7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)- structure
62188-89-0 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)-
CAS No:62188-89-0
MF:C14H10O4
MW:242.226804256439
CID:454993
PubChem ID:12772891
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)-
    • 9-prop-2-enoxyfuro[3,2-g]chromen-7-one
    • 9-prop-2-enoxyuro[3,2-g]chromen-7-one
    • CHEBI:184015
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propen-1-yloxy)-
    • 9-(Allyloxy)-7H-furo[3,2-g]chromen-7-one
    • 62188-89-0
    • DTXSID40509507
    • 9-[(Prop-2-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
    • 8-Allyloxypsoralen
    • NSKDBUBAOLSDRF-UHFFFAOYSA-N
    • Inchi: 1S/C14H10O4/c1-2-6-16-14-12-10(5-7-17-12)8-9-3-4-11(15)18-13(9)14/h2-5,7-8H,1,6H2
    • InChI Key: NSKDBUBAOLSDRF-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=C3C=CC(=O)OC3=C(C1=2)OCC=C

Computed Properties

  • Exact Mass: 242.0579
  • Monoisotopic Mass: 242.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.67
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